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Compound of Interest

Compound Name: Terfluranol

Cat. No.: B1228471 Get Quote

Terfluranol: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Terfluranol (developmental code BX-428) is a synthetic, nonsteroidal estrogen belonging to

the stilbestrol group, structurally related to diethylstilbestrol.[1] Developed for the potential

treatment of breast cancer, it was never commercially marketed.[1] This document provides a

comprehensive overview of the known chemical and biological information for Terfluranol,
including its chemical structure and likely mechanism of action. Due to its status as an

unmarketed developmental compound, publicly available quantitative data, specific

experimental protocols, and detailed signaling pathway information are limited. This guide

consolidates the available information and provides a general framework for understanding its

biological context based on its chemical class.

Chemical Structure and Properties
Terfluranol, with the IUPAC name 4,4'-[(1R,2S)-1-Methyl-2-(2,2,2-

trifluoroethyl)ethylene]bisphenol, is a fluorinated derivative of a stilbestrol backbone. The

presence of the trifluoroethyl group is a notable feature, distinguishing it from many other

synthetic estrogens.
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Property Value Reference

IUPAC Name

4,4'-[(1R,2S)-1-Methyl-2-

(2,2,2-

trifluoroethyl)ethylene]bisphen

ol

[1]

CAS Number 64396-09-4 [1]

Molecular Formula C₁₇H₁₇F₃O₂ [1]

Molecular Weight 310.31 g/mol

Canonical SMILES
C--INVALID-LINK----INVALID-

LINK--CC(F)(F)F

Developmental Code BX-428

Physicochemical Data
Specific experimental physicochemical data for Terfluranol, such as pKa, logP, and solubility,

are not readily available in the public domain. However, based on its structure as a bisphenolic

compound, it is expected to be poorly soluble in water and soluble in organic solvents.

Putative Mechanism of Action and Signaling
Pathway
As a synthetic estrogen, Terfluranol is presumed to exert its biological effects primarily through

interaction with estrogen receptors (ERs), ERα and ERβ. These receptors are ligand-activated

transcription factors that modulate the expression of target genes. The binding of an estrogenic

compound like Terfluranol to ERs initiates a cascade of molecular events that can influence

cell proliferation, differentiation, and other physiological processes.

The general mechanism of action for estrogens involves the following steps:

Binding to Estrogen Receptors: Estrogenic compounds diffuse across the cell membrane

and bind to ERs located in the cytoplasm or nucleus.
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Conformational Change and Dimerization: Ligand binding induces a conformational change

in the receptor, leading to its dimerization.

Nuclear Translocation and DNA Binding: The hormone-receptor complex translocates to the

nucleus and binds to specific DNA sequences known as Estrogen Response Elements

(EREs) in the promoter regions of target genes.

Gene Transcription: The binding of the ER dimer to EREs, along with the recruitment of co-

activator or co-repressor proteins, modulates the transcription of downstream genes.

This signaling pathway is critical in estrogen-sensitive tissues, and its modulation is the basis

for the use of estrogenic and anti-estrogenic compounds in the treatment of hormone-

dependent cancers like breast cancer.

General Estrogen Receptor Signaling Pathway

Experimental Protocols
Detailed experimental protocols for the synthesis of Terfluranol or its use in specific biological

assays are not publicly available. However, general synthetic strategies for related

trifluoromethylated stilbestrol derivatives often involve multi-step processes. The synthesis of

fluorinated diethylstilbestrol analogues has been described in the literature and typically

involves the coupling of appropriate aromatic precursors followed by functional group

manipulations to introduce the hydroxyl and trifluoromethyl moieties.

Biological assays to characterize an estrogenic compound like Terfluranol would likely include:

Estrogen Receptor Binding Assays: To determine the affinity of Terfluranol for ERα and

ERβ.

Uterotrophic Assays: An in vivo assay to assess the estrogenic activity by measuring the

increase in uterine weight in immature or ovariectomized female rodents.

Cell Proliferation Assays: Using estrogen-dependent cell lines (e.g., MCF-7 breast cancer

cells) to evaluate the effect of Terfluranol on cell growth.

Gene Expression Analysis: To measure the induction of estrogen-responsive genes in target

cells.
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Quantitative Data
A comprehensive search of scientific literature and chemical databases did not yield specific

quantitative pharmacological data for Terfluranol, such as IC₅₀, EC₅₀, or Ki values. Its

development was discontinued before it reached the market, and as a result, extensive

preclinical and clinical data that would typically be available for a marketed drug are absent

from the public record.

Conclusion
Terfluranol is a synthetic nonsteroidal estrogen that was investigated as a potential treatment

for breast cancer. While its chemical structure is defined, a detailed understanding of its

physicochemical properties, pharmacological activity, and specific biological effects is

hampered by the limited availability of public data. Its presumed mechanism of action is

through the modulation of estrogen receptor signaling, a pathway central to the development

and treatment of hormone-sensitive cancers. Further research, should the compound become

available for study, would be necessary to fully elucidate its pharmacological profile and

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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